Cas no 89013-79-6 (Benzoic acid, 2-methyl-, 4-cyanophenyl ester)

• Product Name: Benzoic acid, 2-methyl-, 4-cyanophenyl ester
• CAS No: 89013-79-6
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• CID: 1937137
• PubChem ID: 532245
• Update Time: 2025-04-21

Benzoic acid, 2-methyl-, 4-cyanophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-methyl-, 4-cyanophenyl ester
• (4-cyanophenyl) 2-methylbenzoate
• FSXGXLHUUDLHFG-UHFFFAOYSA-N
• 4-CYANOPHENYL 2-METHYLBENZOATE
• o-Toluic acid, 4-cyanophenyl ester
• DTXSID90336320
• Z28239026
• HMS1600G18
• o-Toluylic acid, 4-cyanophenyl ester
• SR-01000294098-1
• SR-01000294098
• AKOS007981823
• 89013-79-6

• Inchi： 1S/C15H11NO2/c1-11-4-2-3-5-14(11)15(17)18-13-8-6-12(10-16)7-9-13/h2-9H,1H3
• InChI Key： FSXGXLHUUDLHFG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CC=1)C(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 237.078978594Da
• Monoisotopic Mass: 237.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 50.1Ų